3-methoxy-1-methyl-N-(5-((2-(methylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[5-[2-(methylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C11H14N6O3S2/c1-12-7(18)5-21-11-15-14-10(22-11)13-8(19)6-4-17(2)16-9(6)20-3/h4H,5H2,1-3H3,(H,12,18)(H,13,14,19)
• InChI Key: HESBBISRCYOJCT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NN=C(S1)NC(=O)C2=CN(N=C2OC)C
• Molecular Formula: C11H14N6O3S2
• Molecular Weight: 342.4 g/mol

Description

3-methoxy-1-methyl-N-(5-((2-(methylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C11H14N6O3S2 and its molecular weight is 342.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds structurally similar to the specified chemical have been synthesized and characterized, demonstrating the chemical versatility and potential for further modification. For instance, synthesis and characterization of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives have been explored for their potential cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014). Similarly, novel synthesis approaches have been employed to create benzodifuranyl derivatives with anti-inflammatory and analgesic properties, highlighting the compound's versatility in drug design (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities

Research has not only focused on the synthesis and structural analysis but also on evaluating the biological activities of these compounds. Studies have shown that certain derivatives exhibit cytotoxic activities against cancer cell lines, providing a basis for further investigation into their potential as anticancer agents. The exploration of compounds for anti-inflammatory, analgesic, and antiviral activities has also been a significant area of research, indicating the broad therapeutic potential of these chemical structures (Maddila, Gorle, Sampath, & Lavanya, 2016).

Molecular Interactions and Mechanisms

Detailed studies on molecular interactions and mechanisms have provided insights into how these compounds interact with biological targets. Research into the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, for example, has contributed to understanding the structure-activity relationships crucial for drug development (Hassan, Hafez, Osman, & Ali, 2015).